Cas no 830329-21-0 (1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-)
![1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- structure](https://www.kuujia.com/scimg/cas/830329-21-0x500.png)
830329-21-0 structure
Product name:1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
- 5-[2-[4-(hydroxymethyl)phenyl]ethynyl]-2-benzofuran-1,3-dione
- DTXSID00465539
- 830329-21-0
-
- Inchi: InChI=1S/C17H10O4/c18-10-13-5-2-11(3-6-13)1-4-12-7-8-14-15(9-12)17(20)21-16(14)19/h2-3,5-9,18H,10H2
- InChI Key: APRMXVXSBKJZJF-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CO)C#CC2=CC3=C(C=C2)C(=O)OC3=O
Computed Properties
- Exact Mass: 278.05790880g/mol
- Monoisotopic Mass: 278.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6Ų
1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- Related Literature
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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Gaolian Xu,Hang Zhao,Jonathan M. Cooper,Julien Reboud Chem. Commun., 2016,52, 12187-12190
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Xin Bian,Changho Kim,George Em Karniadakis Soft Matter, 2016,12, 6331-6346
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
830329-21-0 (1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-) Related Products
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